2-Chloro-6-hydrazinylpyrazine
Overview
Description
2-Chloro-6-hydrazinylpyrazine is a chemical compound with the molecular formula C4H5ClN4 and a molecular weight of 144.56 . It is used for industrial and scientific research purposes .
Molecular Structure Analysis
The InChI code for 2-Chloro-6-hydrazinylpyrazine is 1S/C4H5ClN4/c5-3-1-7-2-4(8-3)9-6/h1-2H,6H2,(H,8,9) . This indicates the specific arrangement of atoms in the molecule.Physical And Chemical Properties Analysis
2-Chloro-6-hydrazinylpyrazine is a solid substance . It should be stored in a dark place, under inert atmosphere, and in a freezer under -20°C .Scientific Research Applications
Facile Synthesis of Diverse Derivatives
- Research Focus : Synthesis of 8-chloro-[1,2,4]triazolo[4,3-a]pyrazine derivatives from 2-chloro-3-hydrazinylpyrazine using chloramine T.
- Application : Enabled access to new synthetic scaffolds, valuable in chemistry research and drug development.
- Details : High yields, short reaction time, and mild conditions without the need for chromatographic purification.
- Reference : Mal et al., 2015.
Antimicrobial and Antiviral Applications
- Research Focus : Alkylamino derivatives of N-benzylpyrazine-2-carboxamide, synthesized from 2-Chloro-6-hydrazinylpyrazine, evaluated for antimicrobial and antiviral activities.
- Application : Showed significant activity against Mycobacterium tuberculosis and other strains, including drug-resistant ones.
- Reference : Servusová-Vaňásková et al., 2015.
Physicochemical and Antimicrobial Properties
- Research Focus : Investigation of the structure, physicochemical, cytotoxic properties, and interaction with DNA of chlorohydrazinopyrazine derivatives.
- Application : Potential in clinical use due to non-toxicity to human dermal keratinocytes and high DNA affinity.
- Reference : Mech-Warda et al., 2022.
Antimalarial Properties
- Research Focus : Synthesis of Triazolopyrazine Series compounds, starting with 2-chloro-6hydrazinylpyrazine, to investigate potential antimalarial properties.
- Application : Promising results in the early stages of antimalarial drug development.
- Reference : Mackenzie et al., 2015.
Safety and Hazards
2-Chloro-6-hydrazinylpyrazine is classified as harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation . In case of exposure, it’s recommended to move the victim into fresh air, give oxygen if breathing is difficult, and consult a doctor immediately .
Mechanism of Action
Target of Action
This compound is a biochemical used for proteomics research , suggesting that it may interact with proteins or enzymes in the body.
Biochemical Pathways
The biochemical pathways affected by 2-Chloro-6-hydrazinylpyrazine are currently unknown . As a biochemical used in proteomics research , it may be involved in protein-related pathways
Result of Action
As a biochemical used in proteomics research , it may have effects on protein structure or function, but specific effects would depend on the compound’s targets and mode of action.
properties
IUPAC Name |
(6-chloropyrazin-2-yl)hydrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5ClN4/c5-3-1-7-2-4(8-3)9-6/h1-2H,6H2,(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FEDQSVIJHNBUHH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(C=N1)Cl)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5ClN4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80507103 |
Source
|
| Record name | 2-Chloro-6-hydrazinylpyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80507103 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
144.56 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-6-hydrazinylpyrazine | |
CAS RN |
63286-29-3 |
Source
|
| Record name | 2-Chloro-6-hydrazinylpyrazine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=63286-29-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Chloro-6-hydrazinylpyrazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80507103 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Chloro-6-hydrazinylpyrazine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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